Cas no 2060021-05-6 (2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid)

• Product Name: 2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid
• CAS No: 2060021-05-6
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• MDL: MFCD30477609
• CID: 5183160
• PubChem ID: 137702059
• Update Time: 2025-08-03

2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• CID 137702059
• Norleucine, 2-(2-fluoroethyl)-4-methyl-
• 2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid

• MDL： MFCD30477609
• Inchi： 1S/C9H18FNO2/c1-3-7(2)6-9(11,4-5-10)8(12)13/h7H,3-6,11H2,1-2H3,(H,12,13)/t7?,9-/m0/s1
• InChI Key： NWZOUWKRWHGSGF-NETXQHHPSA-N
• SMILES： C(O)(=O)[C@](CCF)(CC(C)CC)N

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 290.9±30.0 °C(Predicted)
• pka: 2.28±0.41(Predicted)

Additional information on 2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid

Compound 2-Amino-2-(2-Fluoroethyl)-4-Methylhexanoic Acid: A Comprehensive Overview

2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid, identified by the CAS number 2060021-05-6, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, materials science, and biotechnology. Recent advancements in synthetic methodologies and its characterization have further underscored its importance in contemporary research.

The chemical structure of 2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid is characterized by a hexanoic acid backbone with a substituted amino group at the second carbon and a fluoroethyl group at the same position. The presence of both amino and carboxylic acid functionalities introduces versatile reactivity, making it a valuable precursor in organic synthesis. The methyl group at the fourth carbon adds to the compound's complexity, influencing its physical properties and reactivity.

Recent studies have highlighted the role of fluorinated organic compounds in enhancing the pharmacokinetic properties of drugs. The incorporation of fluorine in this molecule not only increases its lipophilicity but also potentially improves bioavailability, making it a promising candidate for drug delivery systems. Researchers have explored its use as a building block for constructing bioactive molecules, particularly in the development of peptide analogs and inhibitors.

In terms of synthesis, 2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid can be prepared through various routes, including nucleophilic substitution and conjugate addition reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The use of transition metal catalysts has been particularly effective in achieving high yields and purity levels.

The application of this compound extends beyond pharmaceuticals; it has also found utility in materials science as a precursor for functional polymers and surfactants. Its ability to form stable amide bonds makes it ideal for constructing polymeric materials with tailored properties. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has been documented in several recent publications, underscoring its versatility.

In conclusion, 2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid stands out as a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key player in future innovations within organic chemistry and related fields.